[2-(4-Chlorophenyl)ethyl](hexan-2-yl)amine
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(4-Chlorophenyl)ethylamine” consists of a hexan-2-yl group attached to an ethyl group, which is further attached to a 4-chlorophenyl group. The presence of the chlorine atom on the phenyl ring may influence the compound’s reactivity and properties.Physical And Chemical Properties Analysis
“2-(4-Chlorophenyl)ethylamine” is a liquid at room temperature . It has a molecular weight of 239.78 g/mol. Other physical and chemical properties such as boiling point, density, and refractive index are not available in the sources I found.Scientific Research Applications
Antimicrobial Agent Development
The structure of 2-(4-Chlorophenyl)ethylamine shows promise in the development of new antimicrobial agents. Its ability to engage in hydrogen bonding and dipole-dipole interactions enhances its biocompatibility, making it a potential candidate for combating drug-resistant infections .
Plant Growth Regulation
Compounds similar to 2-(4-Chlorophenyl)ethylamine have been studied for their effects on plant growth. They can act as growth retardants by inhibiting gibberellin biosynthesis, which is crucial for plant development .
Synthetic Cathinone Analysis
The compound’s structural features may be useful in the analysis of synthetic cathinones, a class of compounds that includes psychoactive substances. Its properties could aid in the identification and study of these compounds .
Drug Development
The amine functionality of 2-(4-Chlorophenyl)ethylamine can be utilized in drug development. It can serve as a building block for creating compounds with potential therapeutic applications, including antiviral, anti-inflammatory, and anticancer properties .
Nanotube Production
In the field of materials science, 2-(4-Chlorophenyl)ethylamine could be involved in the production of nanotubes. Its chemical properties might facilitate the synthesis of nanotubes, which have a wide range of applications from electronics to drug delivery systems .
Enzyme Modification
The compound’s ability to form stable bonds with other molecules makes it suitable for enzyme modification. This application is crucial in biotechnology and pharmaceutical industries, where enzyme behavior needs to be controlled or altered for various purposes .
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]hexan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22ClN/c1-3-4-5-12(2)16-11-10-13-6-8-14(15)9-7-13/h6-9,12,16H,3-5,10-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNPIGVUSFTZSJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)NCCC1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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